Cas no 61248-91-7 (1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (S)-)

• Product Name: 1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (S)-
• CAS No: 61248-91-7
• MF: C₁₀H₁₁F₃O₃
• MW: 236.187753915787
• CID: 487155
• PubChem ID: 71397810
• Update Time: 2025-04-19

1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[3-(trifluoromethyl)phenoxy]-, (S)-
• (2S)-3-[3-(trifluoromethyl)phenoxy]propane-1,2-diol
• SCHEMBL16414719
• VLHNLWRHUSZUIU-QMMMGPOBSA-N
• 61248-91-7
• DTXSID80819273

• Inchi： 1S/C10H11F3O3/c11-10(12,13)7-2-1-3-9(4-7)16-6-8(15)5-14/h1-4,8,14-15H,5-6H2/t8-/m0/s1
• InChI Key： VLHNLWRHUSZUIU-QMMMGPOBSA-N
• SMILES： FC(C1=CC=CC(=C1)OC[C@H](CO)O)(F)F

Computed Properties

• Exact Mass: 236.06603
• Monoisotopic Mass: 236.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69